Cas no 851979-43-6 (3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide)

• Product Name: 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• CAS No: 851979-43-6
• MF: C₁₅H₁₂FN₃OS
• MW: 301.338685035706
• CID: 6369889
• PubChem ID: 7105601
• Update Time: 2025-05-20

3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• F0642-1246
• AKOS024590675
• 851979-43-6
• AB00684748-01
• 3-fluoro-N'-(6-methylbenzo[d]thiazol-2-yl)benzohydrazide

• Inchi： 1S/C15H12FN3OS/c1-9-5-6-12-13(7-9)21-15(17-12)19-18-14(20)10-3-2-4-11(16)8-10/h2-8H,1H3,(H,17,19)(H,18,20)
• InChI Key： NNVPHATUWZNWFT-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2C=CC=C(C=2)F)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 301.06851135g/mol
• Monoisotopic Mass: 301.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide

Comprehensive Overview of 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851979-43-6)

3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851979-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and benzohydrazide moieties, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a fluoro-substituted benzene ring with a methyl-benzothiazole backbone, offering intriguing chemical properties.

The growing interest in 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide is partly driven by its relevance to modern medicinal chemistry. With the rise of targeted drug design and small-molecule therapeutics, compounds like this are being explored for their ability to interact with specific biological pathways. For instance, the benzothiazole scaffold is known for its presence in various FDA-approved drugs, making this compound a candidate for further investigation in anti-inflammatory or anticancer applications.

From a synthetic chemistry perspective, CAS No. 851979-43-6 represents a fascinating case study. The incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, a feature highly sought after in pharmaceutical development. Additionally, the hydrazide functional group provides a versatile handle for further chemical modifications, enabling researchers to tailor the compound for specific applications. This adaptability aligns with current trends in high-throughput screening and fragment-based drug discovery.

In the context of material science, 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide has potential utility in the development of organic semiconductors and fluorescent probes. The benzothiazole core is known for its electron-transport properties, while the fluoro-substituted aromatic ring can influence the compound's optical characteristics. These attributes make it a promising candidate for applications in optoelectronics and bioimaging, areas that are currently experiencing rapid growth.

For researchers and industry professionals, understanding the synthetic routes and purification methods for CAS No. 851979-43-6 is critical. The compound's synthesis typically involves the condensation of 6-methyl-1,3-benzothiazol-2-amine with 3-fluorobenzohydrazide, followed by careful purification to ensure high yields and purity. Optimizing these processes is essential for scaling up production, particularly for preclinical studies and industrial applications.

Environmental and safety considerations are also paramount when working with 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols should be followed to minimize any potential risks. This aligns with the broader scientific community's focus on green chemistry and sustainable practices, which are increasingly important in modern research.

In summary, 3-fluoro-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851979-43-6) is a versatile compound with significant potential in both pharmaceutical and material science fields. Its unique structural features, combined with its applicability in drug discovery and optoelectronic devices, make it a subject of ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.